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Compound of Interest

Compound Name: Srpin803

Cat. No.: B15141440

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed methodologies for assessing the in vivo efficacy of
Srpin803, a potent dual inhibitor of Casein Kinase 2 (CK2) and Serine/Arginine Protein Kinase
1 (SRPKZ1). The primary application of Srpin803 detailed herein is in the inhibition of
angiogenesis, particularly in the context of ocular diseases such as neovascular age-related
macular degeneration (AMD).

Mechanism of Action

Srpin803 exerts its anti-angiogenic effects through the dual inhibition of SRPK1 and CK2. This
inhibition prevents the phosphorylation of the splicing factor SRSF1 (Serine/Arginine-rich
Splicing Factor 1). Hypophosphorylated SRSF1 is unable to promote the splicing of vascular
endothelial growth factor (VEGF) pre-mRNA into its pro-angiogenic isoforms (e.g., VEGF165).
Instead, splicing shifts towards the production of anti-angiogenic isoforms (e.g., VEGF165b).
This reduction in the pro-angiogenic VEGF signaling cascade ultimately leads to the inhibition
of new blood vessel formation.[1][2][3][4]

Signaling Pathway of Srpin803 in Angiogenesis Inhibition
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Caption: Srpin803 inhibits SRPK1 and CK2, leading to reduced SRSF1 phosphorylation and a
shift in VEGF splicing from pro- to anti-angiogenic isoforms.

Quantitative Data Summary

The following tables summarize the quantitative data available for Srpin803 and related
SRPK1 inhibitors from in vitro and in vivo studies.

Table 1: In Vitro Inhibitory Activity of Srpin803

Cell Line/lAssay

Target IC50 . Reference
Condition

SRPK1 2.4 uM In vitro kinase assay

CK2 203 nM In vitro kinase assay

Table 2: In Vivo Efficacy of SRPKL1 Inhibitors in Angiogenesis Models
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Compound Animal Model Dosing Effect Reference
Inhibition of
) Zebrafish 100 uM in intersegmental
Srpin803
(Tg(kdrl:gfp)) embryo water vessel (ISV)
angiogenesis
Significant
_ inhibition of
) Mouse (Laser- Topical eye )
Srpin803 ] ) choroidal
induced CNV) ointment o
neovascularizatio
n
Dose-dependent
0.2-10 ng ]
Mouse (Laser- ) ) suppression of
SRPIN340 ) intravitreal [1]
induced CNV) S CNV (EC50 =
injection
0.32 ng/ul)

Experimental Protocols
Protocol 1: Laser-Induced Choroidal Neovascularization

(CNV) Mouse Model

This protocol describes the induction of CNV in mice to model exudative AMD and assess the

efficacy of topically administered Srpin803.
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Caption: Workflow for assessing the anti-angiogenic effects of Srpin803 in a zebrafish model.
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Materials:

Transgenic zebrafish line with fluorescent vasculature (e.g., Tg(kdrl:EGFP))
e Embryo medium (E3)
e Srpin803 stock solution (in DMSO)
o Multi-well plates (e.g., 96-well)
¢ Anesthetic (e.g., Tricaine)
e Mounting medium (e.g., methylcellulose)
» Fluorescence stereomicroscope or confocal microscope
Procedure:
o Embryo Collection and Preparation:
1. Collect embryos from natural spawning of Tg(kdrl:EGFP) zebrafish.
2. Raise embryos in E3 medium at 28.5°C.
3. At 24 hours post-fertilization (hpf), select healthy, developing embryos for the assay.
¢ Srpin803 Administration:

1. Prepare a dilution series of Srpin803 in E3 medium from the DMSO stock. Ensure the
final DMSO concentration is consistent across all groups (typically < 0.1%).

2. Transfer individual embryos into the wells of a multi-well plate.

3. Remove the E3 medium and add the Srpin803 solutions or vehicle control to the
respective wells.

¢ |ncubation and Observation:

1. Incubate the embryos at 28.5°C until 72 hpf.
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2. At 72 hpf, anesthetize the embryos by adding Tricaine to the medium.
e Imaging and Quantification:

1. Mount the anesthetized embryos laterally in a drop of methylcellulose on a microscope
slide.

2. Acquire images of the trunk vasculature, focusing on the intersegmental vessels, using a
fluorescence microscope.

3. Quantify the extent of angiogenesis by measuring the total length or number of complete
ISVs per embryo using image analysis software.

Pharmacokinetic Considerations

To date, detailed in vivo pharmacokinetic and biodistribution data for Srpin803 have not been
extensively published. One study noted that Srpin803 is stable at pH 7.4 but less stable at pH
5.2. It is crucial for researchers to conduct pharmacokinetic studies to determine the
absorption, distribution, metabolism, and excretion (ADME) profile of Srpin803 when
administered via the desired route. This information is essential for designing robust efficacy
studies and for the interpretation of the results.

Conclusion

The protocols outlined in these application notes provide a framework for the in vivo
assessment of Srpin803's anti-angiogenic efficacy. The laser-induced CNV mouse model is a
relevant preclinical model for neovascular AMD, while the zebrafish angiogenesis assay offers
a higher-throughput method for screening anti-angiogenic compounds. The successful
application of these methods will contribute to a better understanding of Srpin803's therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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